Cas no 86802-68-8 (Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]-)

Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]- structure
86802-68-8 structure
Product Name:Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]-
CAS No:86802-68-8
MF:C13H10F3NO2S
MW:301.284212589264
CID:660498
PubChem ID:693011
Update Time:2025-04-19

Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

    • Benzenesulfonamide, N-[2-(trifluoromethyl)phenyl]-
    • N-[2-(trifluoromethyl)phenyl]benzenesulfonamide
    • n-(2-trifluoromethyl-phenyl)-benzenesulfonamide
    • SCHEMBL5801345
    • AKOS002241212
    • BIM-0013206.P001
    • CB03455
    • CBMicro_013174
    • 86802-68-8
    • DTXSID60351166
    • SMSF0004082
    • ST004384
    • Inchi: 1S/C13H10F3NO2S/c14-13(15,16)11-8-4-5-9-12(11)17-20(18,19)10-6-2-1-3-7-10/h1-9,17H
    • InChI Key: JHCNJYPAIOXOJV-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(NC1C=CC=CC=1C(F)(F)F)(=O)=O

Computed Properties

  • Exact Mass: 301.03843422g/mol
  • Monoisotopic Mass: 301.03843422g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 410
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 54.6Ų
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